Cas no 2383557-40-0 (2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid
• CAS No: 2383557-40-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5640622
• PubChem ID: 165901374
• Update Time: 2025-05-19

2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782276
• 2-{1-[(benzyloxy)carbonyl]-5-methylpyrrolidin-2-yl}acetic acid
• 2383557-40-0
• 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid

• Inchi： 1S/C15H19NO4/c1-11-7-8-13(9-14(17)18)16(11)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)
• InChI Key： SKRLPPHMGGEBCN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C)CCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid

Comprehensive Overview of 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid (CAS No. 2383557-40-0)

2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid (CAS No. 2383557-40-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and benzyloxycarbonyl protecting group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid features a 5-methylpyrrolidin-2-yl ring, which is a common motif in many pharmacologically active compounds. The presence of the benzyloxycarbonyl group enhances the compound's stability, making it a valuable building block in multi-step synthetic routes. Its acetic acid moiety further contributes to its reactivity, allowing for versatile functionalization. These structural attributes make it a sought-after reagent in modern organic synthesis.

One of the most frequently searched questions about 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid revolves around its applications in peptide synthesis. The compound is often employed as a protected amino acid derivative, facilitating the construction of complex peptide chains. Its compatibility with standard coupling reagents, such as HBTU and HATU, makes it a preferred choice for researchers working on peptide-based therapeutics. This aligns with the growing demand for peptide drugs in treating conditions like diabetes, cancer, and autoimmune diseases.

Another area of interest is the compound's role in the development of small-molecule inhibitors. With the rise of targeted therapies, there is a surge in searches related to enzyme inhibitors and receptor modulators. 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid serves as a precursor for designing molecules that can selectively bind to biological targets, offering potential treatments for various diseases. Its structural flexibility allows for modifications that can enhance binding affinity and pharmacokinetic properties.

The synthesis of 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid typically involves the protection of the pyrrolidine nitrogen with a benzyloxycarbonyl (Cbz) group, followed by functionalization at the 2-position. This process is well-documented in the literature, and many researchers seek optimized protocols to improve yield and purity. Recent advancements in green chemistry have also sparked interest in developing environmentally friendly synthetic routes for this compound, reducing the use of hazardous reagents and solvents.

In the context of market dynamics, the demand for 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid is driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial researchers. The compound's CAS No. 2383557-40-0 is frequently used as a unique identifier in procurement databases, ensuring accurate sourcing and quality control.

From a regulatory perspective, 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid is not classified as a hazardous or controlled substance, making it accessible for research purposes. However, proper handling and storage are recommended to maintain its stability and prevent degradation. Safety data sheets (SDS) provide detailed guidelines on its handling, ensuring compliance with laboratory safety standards.

Looking ahead, the compound's potential in drug discovery continues to be a hot topic. With the increasing adoption of high-throughput screening and computational chemistry, researchers are exploring new applications for 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid in virtual screening and lead optimization. Its compatibility with automated synthesis platforms further enhances its utility in modern drug development pipelines.

In summary, 2-{1-(benzyloxy)carbonyl-5-methylpyrrolidin-2-yl}acetic acid (CAS No. 2383557-40-0) is a versatile and valuable compound in the realm of organic and medicinal chemistry. Its structural features, synthetic utility, and broad applicability make it a key player in the development of novel therapeutics. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.